Cas no 1184918-82-8 (4-Chloro-n1-methyl-6-propoxybenzene-1,2-diamine)

• Product Name: 4-Chloro-n1-methyl-6-propoxybenzene-1,2-diamine
• CAS No: 1184918-82-8
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 2190571
• PubChem ID: 42609037
• Update Time: 2025-05-25

4-Chloro-n1-methyl-6-propoxybenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-n1-methyl-6-propoxybenzene-1,2-diamine
• 5-chloro-2-N-methyl-3-propoxybenzene-1,2-diamine
• DB-305885
• DTXSID80654888
• 1184918-82-8
• AKOS015917615
• 5-Chloro-N~2~-methyl-3-propoxybenzene-1,2-diamine

• Inchi： 1S/C10H15ClN2O/c1-3-4-14-9-6-7(11)5-8(12)10(9)13-2/h5-6,13H,3-4,12H2,1-2H3
• InChI Key： NYWXKBOXZIVUHV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)OCCC)NC)N

Computed Properties

• Exact Mass: 214.0872908Da
• Monoisotopic Mass: 214.0872908Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-Chloro-n1-methyl-6-propoxybenzene-1,2-diamine

Recent Advances in the Study of 4-Chloro-n1-methyl-6-propoxybenzene-1,2-diamine (CAS: 1184918-82-8)

The compound 4-Chloro-n1-methyl-6-propoxybenzene-1,2-diamine (CAS: 1184918-82-8) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 4-Chloro-n1-methyl-6-propoxybenzene-1,2-diamine, which contribute to its reactivity and interaction with biological targets. The presence of the chloro and propoxy substituents on the benzene ring has been shown to enhance its binding affinity to specific enzymes and receptors, making it a promising candidate for further investigation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and confirm its purity and stability.

In vitro studies have demonstrated that 4-Chloro-n1-methyl-6-propoxybenzene-1,2-diamine exhibits significant inhibitory effects on certain key enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. These findings suggest potential applications in the development of novel anti-inflammatory agents with reduced side effects compared to existing therapeutics.

Further investigations into the pharmacokinetic properties of 4-Chloro-n1-methyl-6-propoxybenzene-1,2-diamine have revealed favorable absorption and distribution profiles in animal models. The compound demonstrates good bioavailability and a relatively long half-life, which are critical factors for its potential use as a drug candidate. Additionally, preliminary toxicity studies indicate a low risk of adverse effects at therapeutic doses, although further comprehensive toxicological assessments are warranted.

The synthesis of 4-Chloro-n1-methyl-6-propoxybenzene-1,2-diamine has also been optimized in recent studies to improve yield and scalability. Researchers have developed a more efficient multi-step synthetic route that minimizes the use of hazardous reagents and reduces environmental impact. This advancement is particularly significant for large-scale production, which may be required for future clinical trials and commercialization.

In conclusion, the compound 4-Chloro-n1-methyl-6-propoxybenzene-1,2-diamine (CAS: 1184918-82-8) represents a promising area of research in the chemical biology and pharmaceutical fields. Its unique structural properties, combined with demonstrated biological activity and favorable pharmacokinetic profiles, position it as a potential candidate for further drug development. Future studies should focus on elucidating its mechanism of action in greater detail and exploring its therapeutic potential in preclinical and clinical settings.